Cas no 28710-97-6 (5-Amino-2-phenyl-1H-pyrazol-3(2H)-one)

• Product Name: 5-Amino-2-phenyl-1H-pyrazol-3(2H)-one
• CAS No: 28710-97-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD00236014
• CID: 95254
• PubChem ID: 99683
• Update Time: 2025-04-18

5-Amino-2-phenyl-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-phenyl-1H-pyrazol-5-ol
• 3-Pyrazolin-5-one,3-amino-1-phenyl- (8CI)
• 1-Phenyl-3-aminopyrazol-5-one
• 5-amino-2-phenyl-1H-pyrazol-3-one
• 3-Amino-1-phenyl-4,5-dihydropyrazolin-5-one
• 5-amino-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 5-amino-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• NSC 266160
• 1-PHENYL-3-AMINO-5-PYRAZOLONE
• NSC266160
• 5-Amino-2-phenyl-1H-pyrazol-3(2H)-one
• 3-amino-1-phenylpyrazol-5-ol
• 5-amino-2-phenyl-1,2-dihydropyrazol-3-one
• 1-Phenyl-3-amino-5-hydroxypyrazole
• 5-amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• TimTec1_002298
• MLS004820220
• PVKNQGWSRAGMNM-UHFFFAOYSA-
• 5-Amino-1,2-dihydro-2-phenyl-3H-pyrazol-3-one
• FT-0635155
• 28710-97-6
• SCHEMBL7010519
• MFCD00236014
• 90564-80-0
• AKOS000113330
• HMS1540I10
• AKOS015901586
• D97376
• CS-0186757
• SMR003523792
• NS00048555
• A919079
• AE-641/00650022
• 3-Pyrazolin-5-one, 3-amino-1-phenyl-
• EINECS 249-175-7
• 3-Amino-1-phenyl-4,5-dihydropyrazlin-5-one
• CS-0188276
• DTXSID30182868
• C77070
• 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-2-phenyl-
• NU8G6NA9P6
• SCHEMBL3365278
• PVKNQGWSRAGMNM-UHFFFAOYSA-N
• NSC-266160
• STK328098
• DB-324573

• MDL： MFCD00236014
• Inchi： 1S/C9H9N3O/c10-8-6-9(13)12(11-8)7-4-2-1-3-5-7/h1-6,11H,10H2
• InChI Key： PVKNQGWSRAGMNM-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.4

Experimental Properties

• Density: 1.34
• Boiling Point: 297.6°C at 760 mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.635
• PSA: 58.36

5-Amino-2-phenyl-1H-pyrazol-3(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature